Cas no 260549-57-3 ((3-Amino-4,6-dimethylfuro[2,3-b]pyridin-2-yl)-(4-chlorophenyl)methanone)

• Product Name: (3-Amino-4,6-dimethylfuro[2,3-b]pyridin-2-yl)-(4-chlorophenyl)methanone
• CAS No: 260549-57-3
• MF: C₁₆H₁₃ClN₂O₂
• MW: 300.739622831345
• CID: 4789036
• Update Time: 2025-05-21

(3-Amino-4,6-dimethylfuro[2,3-b]pyridin-2-yl)-(4-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-amino-4,6-dimethylfuro[2,3-b]pyridin-2-yl)-(4-chlorophenyl)methanone
• (3-amino-4,6-dimethylfuro[2,3-b]pyridin-2-yl)(4-chlorophenyl)methanone
• (3-amino-4,6-dimethyl-furo[2,3-b]pyridin-2-yl)-(4-chloro-phenyl)-methanone
• STK771251
• (3-Amino-4,6-dimethylfuro[2,3-b]pyridin-2-yl)-(4-chlorophenyl)methanone

• Inchi： 1S/C16H13ClN2O2/c1-8-7-9(2)19-16-12(8)13(18)15(21-16)14(20)10-3-5-11(17)6-4-10/h3-7H,18H2,1-2H3
• InChI Key： FTMNWCNORUCWLR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(C2C(=NC(C)=CC=2C)O1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 4.5
• Topological Polar Surface Area: 69.1

Additional information on (3-Amino-4,6-dimethylfuro[2,3-b]pyridin-2-yl)-(4-chlorophenyl)methanone

Introduction to (3-Amino-4,6-dimethylfuro[2,3-b]pyridin-2-yl)-(4-chlorophenyl)methanone and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development. Among these, (3-Amino-4,6-dimethylfuro[2,3-b]pyridin-2-yl)-(4-chlorophenyl)methanone (CAS No: 260549-57-3) stands out as a compound of significant interest due to its unique structural features and potential applications in medicinal chemistry. This compound, characterized by its intricate fused heterocyclic system, has garnered attention for its utility in the synthesis of bioactive molecules. The presence of both amino and chlorophenyl moieties within its molecular framework suggests a high degree of versatility, making it a valuable scaffold for designing novel therapeutic agents.

The furo[2,3-b]pyridine core is a well-known pharmacophore that has been extensively explored in the development of drugs targeting various diseases. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it an attractive component in drug design. In particular, the 3-amino group provides a site for further functionalization, enabling the attachment of diverse substituents that can modulate the compound's biological activity. This flexibility is crucial for tailoring the molecule to specific pharmacological profiles.

Recent advancements in chemical biology have highlighted the importance of dimethyl-substituted furo[2,3-b]pyridines in medicinal chemistry. These derivatives have shown promise in inhibiting key enzymes and receptors involved in metabolic disorders, cancer, and inflammatory diseases. The 4-chlorophenyl moiety further enhances the compound's potential by contributing to its lipophilicity and improving its membrane permeability, which are critical factors for drug bioavailability. The combination of these structural elements makes (3-Amino-4,6-dimethylfuro[2,3-b]pyridin-2-yl)-(4-chlorophenyl)methanone a compelling candidate for further investigation.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Enzymes are central to numerous biological pathways, and their inhibition or activation can have profound effects on cellular processes. Studies have shown that derivatives of furo[2,3-b]pyridine can interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The amino group in this compound can serve as a hydrogen bond acceptor or donor, facilitating specific interactions with enzyme active sites. Additionally, the chlorophenyl group can engage in hydrophobic interactions with aromatic residues in proteins, enhancing binding affinity.

The synthesis of (3-Amino-4,6-dimethylfuro[2,3-b]pyridin-2-yl)-(4-chlorophenyl)methanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core efficiently. These methods not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity during the synthesis process.

In terms of biological activity, preliminary studies have suggested that this compound exhibits promising properties as an inhibitor of certain enzymes relevant to cancer progression. The furo[2,3-b]pyridine scaffold has been identified as a key pharmacophore in several lead compounds that have advanced into clinical trials. By leveraging this scaffold and incorporating functional groups such as the amino and chlorophenyl moieties, researchers aim to develop molecules with enhanced potency and selectivity.

The development of novel drug candidates is often accompanied by rigorous computational studies to predict their biological behavior. Molecular modeling techniques have been used to simulate the interactions between (3-Amino-4,6-dimethylfuro[2,3-b]pyridin-2-yl)-(4-chlorophenyl)methanone and target proteins. These studies provide valuable insights into binding modes and potential side effects before experimental validation is conducted. Such computational approaches are essential for optimizing drug design and reducing the time and cost associated with traditional trial-and-error methods.

Furthermore, the environmental impact of chemical synthesis is an increasingly important consideration in modern drug development. Green chemistry principles have been applied to improve the sustainability of synthetic routes used to produce compounds like (3-Amino-4,6-dimethylfuro[2,3-b]pyridin-2-yl)-(4-chlorophenyl)methanone. This includes using solvent-free reactions, catalytic methods that minimize waste generation, and energy-efficient processes. By adopting these practices, researchers can reduce the ecological footprint of drug synthesis while maintaining high yields and purity standards.

The future prospects for this compound are promising given its unique structural features and potential therapeutic applications. Ongoing research aims to explore its efficacy in preclinical models and assess its safety profile for potential clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion,(3-Amino-4,6-dimethylfuro[2,3-b]pyridin-2-yl)-(4-chlorophenyl)methanone (CAS No: 260549-57-3) represents a significant advancement in chemical biology due to its versatile structure and potential applications in drug discovery. Its unique combination of functional groups makes it a valuable scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is poised to play an important role in shaping the future of pharmaceutical innovation.